Cas no 84801-20-7 (6(E)-Petroselaidyl acetate)

• Product Name: 6(E)-Petroselaidyl acetate
• CAS No: 84801-20-7
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 5092249
• Update Time: 2025-10-30

6(E)-Petroselaidyl acetate Chemical and Physical Properties

Names and Identifiers

• 6-Octadecen-1-ol, acetate, (E)- (9CI)
• 6(E)-Petroselaidyl acetate

• Inchi： 1S/C20H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h13-14H,3-12,15-19H2,1-2H3/b14-13+
• InChI Key： XTWJWXHFBKKOAO-BUHFOSPRSA-N
• SMILES： C(OC(=O)C)CCCC/C=C/CCCCCCCCCCC

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 395.0±21.0 °C(Predicted)

Additional information on 6(E)-Petroselaidyl acetate

Introduction to 6(E)-Petroselaidyl acetate (CAS No. 84801-20-7)

6(E)-Petroselaidyl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 84801-20-7, is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, derived from the essential oil of various plants, particularly those in the genus *Carum*, exhibits a unique chemical structure that has prompted extensive investigation into its potential biological activities. The presence of an acetylated form of petroselinic acid, a key unsaturated fatty acid, makes 6(E)-Petroselaidyl acetate a subject of interest for its possible roles in modulating cellular processes and signaling pathways.

The molecular structure of 6(E)-Petroselaidyl acetate features a (E)-configured double bond in the petroselinic acid backbone, which is esterified at the carboxyl group. This configuration contributes to its distinct physical and chemical properties, including solubility in organic solvents and moderate stability under controlled conditions. The compound’s ability to interact with biological targets has led researchers to explore its pharmacological potential, particularly in the context of anti-inflammatory, antioxidant, and antimicrobial applications.

Recent studies have highlighted the therapeutic potential of 6(E)-Petroselaidyl acetate in addressing chronic inflammatory diseases. Research indicates that this compound may inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by modulating nuclear factor kappa B (NF-κB) signaling pathways. These findings are particularly relevant given the growing recognition of NF-κB as a central regulator of inflammation in various pathological conditions. The anti-inflammatory effects of 6(E)-Petroselaidyl acetate have been observed both in vitro and in animal models, suggesting its potential as a lead compound for developing novel therapeutic agents.

Beyond its anti-inflammatory properties, 6(E)-Petroselaidyl acetate has also been investigated for its antioxidant capabilities. Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular conditions. Studies have demonstrated that 6(E)-Petroselaidyl acetate can scavenge free radicals and reduce oxidative damage by activating endogenous antioxidant systems. For instance, research has shown that it can upregulate the expression of heme oxygenase-1 (HO-1), a key enzyme involved in detoxifying reactive species. This mechanism underscores the compound’s potential to protect against oxidative stress-related pathologies.

The antimicrobial activity of 6(E)-Petroselaidyl acetate is another area of active investigation. Preliminary studies have revealed that this compound can exhibit inhibitory effects against certain bacterial and fungal strains. The mechanism behind this activity may involve disruption of microbial cell membranes or interference with essential metabolic pathways. Such findings are particularly promising given the increasing prevalence of multidrug-resistant pathogens, which pose a significant challenge to global health. Further research is warranted to elucidate the specific interactions between 6(E)-Petroselaidyl acetate and microbial targets, as well as to assess its efficacy in combination therapies.

In terms of pharmacokinetics, 6(E)-Petroselaidyl acetate has been shown to exhibit reasonable bioavailability when administered orally or topically. Studies indicate that it can be absorbed efficiently into systemic circulation and distributed across various tissues. However, the compound’s metabolic fate remains an area requiring further exploration. Understanding how 6(E)-Petroselaidyl acetate is processed by enzymes such as cytochrome P450 (CYP450) systems will be crucial for optimizing its therapeutic use and minimizing potential side effects.

The synthesis and isolation of 6(E)-Petroselaidyl acetate have also been refined through advanced chemical methodologies. Techniques such as enzymatic esterification and chromatographic purification have enabled researchers to obtain high-purity samples for structural elucidation and biological testing. These advancements have facilitated more rigorous investigation into the compound’s properties and applications, paving the way for future clinical trials.

Looking ahead, the development of derivatives or analogs of 6(E)-Petroselaidyl acetate represents a promising direction for enhancing its therapeutic efficacy while reducing potential toxicity. By modifying specific structural features, researchers may be able to fine-tune the pharmacological profile of this compound to target specific diseases more effectively. Additionally, exploring its role in combination with existing treatments could provide synergistic benefits in managing complex medical conditions.

In conclusion,6(E)-Petroselaidyl acetate (CAS No. 84801-20-7) stands out as a multifaceted compound with significant potential in pharmaceutical research. Its anti-inflammatory, antioxidant, and antimicrobial properties make it a valuable candidate for further development into novel therapeutic agents. As ongoing studies continue to uncover new insights into its mechanisms of action,6(E)-Petroselaidyl acetate holds promise for addressing various health challenges across multiple disciplines.